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Compound of Interest

Compound Name: 4-Formyltetrahydropyran

Cat. No.: B1277957

Essential Safety and Handling Guide for 4-
Formyltetrahydropyran

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 4-Formyltetrahydropyran (CAS No. 50675-18-8). It is
intended for researchers, scientists, and drug development professionals to ensure safe
laboratory practices and mitigate potential hazards.

Hazard Identification and Immediate Precautions

4-Formyltetrahydropyran is a combustible liquid that can cause serious eye irritation.[1][2][3]
As a cyclic ether, it also has the potential to form explosive peroxides upon storage and
exposure to air.[4][5][6][7][8]

Key Hazards:
o Eye Irritation: Causes serious eye irritation.[1][2][3]
o Combustibility: Classified as a combustible liquid.

e Peroxide Formation: Can form explosive peroxides over time when exposed to air and light.
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Precautionary Statement

Hazard Statement GHS Classification
Codes
H319: Causes serious eye ) P264, P280, P305 + P351 +
L Eye Irrit. 2
irritation P338, P337 + P313
) o ) o P210, P280, P370 + P378,
H227: Combustible liquid Combustible Liquid

P403 + P235

] ) Handle as a peroxide-forming
Potential for explosive B ) -
] ) Not Classified chemical; follow specific
peroxide formation ]
storage and testing protocols.

Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory when handling 4-Formyltetrahydropyran to prevent
exposure.
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PPE Component

Specification

Rationale

Eye and Face Protection

Chemical safety goggles and a

face shield.

Protects against splashes and
vapors that can cause severe

eye irritation.

Hand Protection

Butyl rubber or Neoprene
gloves.[9][10] Nitrile gloves
may be suitable for short-term
use but should be checked for
compatibility. Inspect gloves

before each use.

Provides a barrier against skin
contact. Butyl rubber is
effective against aldehydes
and ketones.[10]

Body Protection

Flame-retardant lab coat worn
over personal clothing.
Chemical-resistant apron for

larger quantities.

Protects against splashes and

spills.

Respiratory Protection

Work in a well-ventilated area,
preferably a chemical fume
hood. For situations with
inadequate ventilation or
potential for vapor inhalation,
use a NIOSH-approved
respirator with organic vapor
cartridges.[11][12][13]

Prevents inhalation of harmful

vapors.

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational workflow is crucial for the safe handling of 4-

Formyltetrahydropyran.
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Figure 1: Workflow for handling 4-Formyltetrahydropyran.
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Experimental Protocol: Peroxide Testing

Given its potential to form peroxides, testing for their presence is a critical safety step,
especially for previously opened containers or those stored for extended periods.

Methodology:

 Visual Inspection: Before opening, visually inspect the container for any signs of
crystallization, discoloration, or stratification. If any of these are present, do not open the
container and contact your institution's Environmental Health and Safety (EHS) office
immediately.[5][7]

o Peroxide Test Strips:

[¢]

Use commercially available peroxide test strips, which are a simple and effective method.
o In a chemical fume hood, carefully open the container.

o Dip the test strip into the 4-Formyltetrahydropyran for the time specified by the
manufacturer.

o Remove the strip and compare the color change to the provided chart to determine the
peroxide concentration in parts per million (ppm).

e Action Levels:
o < 25 ppm: Considered safe for general use.
o 25-100 ppm: Use with caution; not recommended for distillation or concentration.[6]

o > 100 ppm: Unsafe for use. Do not handle further and arrange for immediate disposal
through your EHS office.[6]

Storage Requirements

Proper storage is essential to minimize hazard risks, particularly peroxide formation.
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Parameter Recommended Condition

Store in a cool, dry, well-ventilated area away
Temperature S
from heat and sources of ignition.

For long-term storage, consider storing under an
Atmosphere inert atmosphere (e.g., nitrogen or argon) to

minimize contact with oxygen.

Store in a light-resistant container, such as an
Light amber glass bottle, to prevent light-catalyzed

peroxide formation.

Keep the container tightly sealed when not in
Container use. Ensure the container cap provides an

airtight seal.

] Store away from incompatible materials such as
Segregation o
strong oxidizing agents and strong bases.

Label the container with the date received and
) the date opened. This is crucial for tracking the
Labeling . . .
age of the chemical and assessing the risk of

peroxide formation.

Disposal Plan: Step-by-Step Waste Management

Proper disposal of 4-Formyltetrahydropyran and associated waste is critical to ensure
laboratory safety and environmental compliance. All waste is considered hazardous.
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Figure 2: Disposal workflow for 4-Formyltetrahydropyran waste.

Disposal Protocol

» Waste Identification and Segregation:

o All materials contaminated with 4-Formyltetrahydropyran, including unused chemical,
reaction byproducts, and contaminated labware (e.g., pipette tips, gloves), must be treated
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as hazardous waste.[1][14]
o Segregate this waste stream from other incompatible chemical waste.

o Containerization:

o Use a designated, leak-proof, and chemically compatible container (e.g., high-density
polyethylene or glass) for liquid waste.[1][15][16]

o Ensure the container is clearly labeled "Hazardous Waste" and includes the full chemical
name: "4-Formyltetrahydropyran”.[14]

o Keep the waste container securely closed except when adding waste.[1]
o Storage:

o Store the waste container in a designated Satellite Accumulation Area (SAA) within the
laboratory.

o The SAA should be in a well-ventilated area, away from heat and ignition sources.
e Final Disposal:

o Arrange for the disposal of the hazardous waste through your institution's EHS office or a
licensed hazardous waste disposal contractor.[1][14][15]

o Do not dispose of 4-Formyltetrahydropyran down the drain or in regular trash.[1]

Spill and Emergency Procedures

o Small Spills:
o Alert personnel in the immediate area.

o Wearing appropriate PPE, absorb the spill with an inert absorbent material (e.g.,
vermiculite, sand, or commercial sorbent pads).

o Collect the contaminated absorbent material into a sealed container for hazardous waste
disposal.
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o Clean the spill area with a suitable solvent, collecting the cleaning materials as hazardous
waste.

e Large Spills:

[¢]

Evacuate the laboratory immediately.

[e]

Alert others in the vicinity and activate the nearest fire alarm if there is a fire risk.

o

Contact your institution's emergency response team and EHS office.

[¢]

Provide them with the Safety Data Sheet (SDS) for 4-Formyltetrahydropyran.

e First Aid:

[e]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water. Seek medical attention if irritation persists.

o Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.

o Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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